Cas no 16673-01-1 (9,10-Anthracenedione,1-hydroxy-4-[(4-methoxyphenyl)thio]-)

9,10-Anthracenedione,1-hydroxy-4-[(4-methoxyphenyl)thio]- structure
16673-01-1 structure
Product name:9,10-Anthracenedione,1-hydroxy-4-[(4-methoxyphenyl)thio]-
CAS No:16673-01-1
MF:C21H14O4S
MW:362.398464679718
CID:226474
PubChem ID:85541

9,10-Anthracenedione,1-hydroxy-4-[(4-methoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,1-hydroxy-4-[(4-methoxyphenyl)thio]-
    • 1-hydroxy-4-(4-methoxyphenyl)sulfanylanthracene-9,10-dione
    • 1-hydroxy-4-[(4-methoxyphenyl)thio]anthraquinone
    • 1-Hydroxy-4-((4-methoxyphenyl)thio)anthraquinone
    • 1-hydroxy-4-[(4-methoxyphenyl)sulfanyl]anthracene-9,10-dione
    • Einecs 240-719-9
    • 1-Hydroxy-4-[(4-methoxyphenyl)thio]-9,10-anthracenedione
    • NS00025459
    • 1-Hydroxy-4-((4-methoxyphenyl)thio)anthracene-9,10-dione
    • 9,10-Anthracenedione, 1-hydroxy-4-[(4-methoxyphenyl)thio]-
    • DTXSID70168166
    • 16673-01-1
    • V3X88XRG4J
    • Inchi: InChI=1S/C21H14O4S/c1-25-12-6-8-13(9-7-12)26-17-11-10-16(22)18-19(17)21(24)15-5-3-2-4-14(15)20(18)23/h2-11,22H,1H3
    • InChI Key: GPKKHRIXFZCDJC-UHFFFAOYSA-N
    • SMILES: COC1C=CC(SC2C=CC(O)=C3C(C4=CC=CC=C4C(=O)C=23)=O)=CC=1

Computed Properties

  • Exact Mass: 362.06132
  • Monoisotopic Mass: 362.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 88.9A^2
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.45
  • Boiling Point: 591.7°C at 760 mmHg
  • Flash Point: 311.7°C
  • Refractive Index: 1.73
  • PSA: 63.6

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